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Sodium
Channel
Subtype

Reported Potency
(IC₅₀)

Experimental Context Key Findings

Nav1.8 Nanomolar range
(e.g., ~0.5-1.5 µM in
vitro) [1] [2]

In vitro assays on peripheral

sensory neurons; In vivo
hind paw injection in rats [1]

Directly inhibits channels;

Analgesic effect is peripheral
[1].

Nav1.7 Nanomolar range [1] In vitro assays [1] Directly inhibits channels [1].

Other
Classic SCI
Targets

Not well-

characterized

Comparative drug studies

(not on AM404) [3]

Its profile distinct from classic

local anesthetics (e.g.,
lidocaine) and anticonvulsants

[3].

Detailed Experimental Protocols

The data in the table primarily comes from a 2025 study that provided detailed methodological insights [1].

Cell-Based Assay: The inhibitory effects on Nav1.8 and Nav1.7 were characterized in vitro using

isolated peripheral sensory neurons [1].
In Vivo Confirmation: To confirm that the sodium channel blockade translated to a local analgesic

effect, researchers injected AM404 directly into the hind paw of rats. The finding that pain threshold
increased only in the treated paw strongly supports a peripheral site of action for this specific

mechanism [1].
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Key Distinction: The study highlighted that other tested metabolites of paracetamol did not share

this sodium channel-blocking activity, underscoring the unique role of AM404 [1].

Mechanism and Research Context

AM404's action on sodium channels is distinct from its other known pharmacological activities.
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As the diagram shows, AM404 has a multi-target mechanism:

Its potent inhibition of Nav1.8 and Nav1.7 occurs directly in the peripheral nervous system [1].

Concurrently, in the central nervous system, it acts as an inhibitor of anandamide uptake,
increasing levels of this endogenous cannabinoid to indirectly activate CB1 receptors [1] [4] [5]. It also

activates TRPV1 receptors and weakly inhibits the anandamide-degrading enzyme FAAH [1] [4].

Navigating Sodium Channel Inhibitor Research

Classifying sodium channel inhibitors (SCIs) is complex. Research suggests that different inhibitors can be

grouped based on their biophysical and chemical properties, which often correlate with their therapeutic
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profiles (e.g., local anesthetics vs. anticonvulsants vs. antidepressants) [3]. Key characteristics for

classification include:

State-Dependence: Affinity for resting vs. inactivated channel states [3].
Kinetics: The onset and offset rates of inhibition [6].

Use-Dependence: Increased inhibition with higher channel activity [3].
pH Dependence: How changes in pH affect the drug's potency [7].

A comparative study of 35 drugs found that highly state-dependent inhibitors often share specific chemical

properties, such as high lipophilicity (logP > 4.0) and the presence of at least two aromatic rings [3]. This

framework is useful for positioning new inhibitor candidates like AM404 relative to established drugs.

Summary for Researchers

Potency: AM404 is a potent, direct inhibitor of Nav1.8 and Nav1.7 channels at nanomolar

concentrations, with its analgesic effect mediated through a peripheral action [1] [2].
Multi-Target Profile: Its overall effect is a combination of sodium channel blockade, endocannabinoid

system modulation, and TRPV1 receptor activation [1].
Comparative Data: Direct, quantitative comparisons of AM404's sodium channel inhibition potency

against a broad panel of classic SCI drugs are not currently available in the public literature. Its
characterization as an SCI is more recent than its established role in the endocannabinoid system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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